Cas no 64732-36-1 (4-(propan-2-yl)phenylmethanesulfonamide)

4-(Propan-2-yl)phenylmethanesulfonamide is a sulfonamide derivative characterized by its isopropyl-substituted phenyl ring, which enhances its steric and electronic properties. This compound is of interest in medicinal chemistry and material science due to its potential as a versatile intermediate or functional group modifier. The sulfonamide moiety offers stability and hydrogen-bonding capabilities, while the isopropyl group contributes to lipophilicity, influencing solubility and reactivity. Its well-defined structure allows for precise modifications in synthetic applications, making it suitable for drug development, catalysis, or polymer research. The compound's balanced physicochemical profile ensures compatibility with a range of reaction conditions, supporting its utility in diverse chemical processes.
4-(propan-2-yl)phenylmethanesulfonamide structure
64732-36-1 structure
Product Name:4-(propan-2-yl)phenylmethanesulfonamide
CAS No:64732-36-1
MF:C10H15NO2S
MW:213.29660153389
CID:417581
PubChem ID:43164314
Update Time:2025-06-07

4-(propan-2-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 4-(1-methylethyl)-
    • (4-propan-2-ylphenyl)methanesulfonamide
    • AKOS009343188
    • (4-ISOPROPYLPHENYL)METHANESULFONAMIDE
    • 1-[4-(Propan-2-yl)phenyl]methanesulfonamide
    • DTXSID00655650
    • EN300-178392
    • SB79128
    • 64732-36-1
    • 1-(4-isopropylphenyl)methanesulfonamide
    • [4-(propan-2-yl)phenyl]methanesulfonamide
    • MFCD11212978
    • AU-004/43508357
    • Z385450892
    • QUHGEDDAENKRCA-UHFFFAOYSA-N
    • SCHEMBL4739419
    • 4-(propan-2-yl)phenylmethanesulfonamide
    • Inchi: 1S/C10H15NO2S/c1-8(2)10-5-3-9(4-6-10)7-14(11,12)13/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
    • InChI Key: QUHGEDDAENKRCA-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)C(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 213.08245
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16

4-(propan-2-yl)phenylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N756968-10mg
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1
10mg
$ 50.00 2022-06-03
TRC
N756968-50mg
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1
50mg
$ 185.00 2022-06-03
TRC
N756968-100mg
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1
100mg
$ 275.00 2022-06-03
Enamine
EN300-178392-0.05g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
0.05g
$162.0 2025-02-20
Enamine
EN300-178392-0.1g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
0.1g
$241.0 2025-02-20
Enamine
EN300-178392-0.25g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
0.25g
$347.0 2025-02-20
Enamine
EN300-178392-0.5g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
0.5g
$546.0 2025-02-20
Enamine
EN300-178392-1.0g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
1.0g
$699.0 2025-02-20
Enamine
EN300-178392-2.5g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
2.5g
$1370.0 2025-02-20
Enamine
EN300-178392-5.0g
[4-(propan-2-yl)phenyl]methanesulfonamide
64732-36-1 95.0%
5.0g
$2028.0 2025-02-20

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